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Compound of Interest

Compound Name: Cobicistat-d8

Cat. No.: B8075481 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Cobicistat-d8, a deuterated analog of the HIV protease inhibitor Cobicistat, requires careful

handling and disposal due to its inherent chemical hazards. As a stable isotope-labeled

compound, its disposal protocol is dictated by the properties of the parent compound,

Cobicistat. It must be treated as a hazardous pharmaceutical waste, and under no

circumstances should it be disposed of down the drain or in regular trash.[1][2] Adherence to

proper disposal procedures is critical to ensure personnel safety and environmental protection.

Hazard and Disposal Summary
All quantitative and qualitative data regarding the hazards and disposal of Cobicistat-d8 are

summarized below. This information is derived from its Safety Data Sheet (SDS) and general

principles of hazardous waste management.
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Parameter Specification Citation

Hazard Classifications
Acute Oral, Dermal, and

Inhalation Toxicity (Category 4)
[1]

Skin Irritation (Category 2) [1]

Serious Eye Irritation

(Category 2A)
[1]

Primary Disposal Route Hazardous Waste Stream [1][2]

Recommended Treatment
High-Temperature Incineration

by a licensed facility
[3][4][5][6]

Prohibited Disposal
Do not empty into drains or

dispose of in municipal trash.
[1][2]

Regulatory Framework

Must comply with local,

regional, and national

regulations (e.g., EPA, RCRA

in the U.S.).

[3]

Protocol for the Disposal of Cobicistat-d8
This protocol provides a step-by-step methodology for the safe segregation, storage, and

disposal of Cobicistat-d8 waste in a laboratory setting.

1. Personal Protective Equipment (PPE) and Safety Precautions:

1.1. Before handling Cobicistat-d8 waste, ensure appropriate PPE is worn. This includes:

Chemical-resistant gloves (e.g., nitrile).

Safety glasses or goggles.

A properly fitted lab coat.

1.2. Handle all waste materials within a well-ventilated area, such as a fume hood, to

minimize inhalation risk.[1]
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2. Waste Segregation and Containerization:

2.1. Designate a specific, compatible waste container exclusively for Cobicistat-d8 and

related contaminated materials.

Acceptable containers are typically high-density polyethylene (HDPE) or glass, with a

securely sealing screw-top cap.

The container must be in good condition, with no leaks or damage.

2.2. Place the following waste types into the designated container:

Unused or expired Cobicistat-d8 solid material.

Empty vials or original containers that held Cobicistat-d8. These are considered "empty"

but not clean and must be disposed of as hazardous waste.

Contaminated materials such as pipette tips, weighing papers, and gloves used during

handling.

2.3. Do not mix Cobicistat-d8 waste with other waste streams (e.g., biohazardous waste,

sharps, non-hazardous trash) unless explicitly permitted by your institution's Environmental

Health & Safety (EHS) department.

3. Labeling the Hazardous Waste Container:

3.1. Immediately label the waste container using your institution's official hazardous waste

tag.

3.2. The label must include, at a minimum:

The words "Hazardous Waste."

The full chemical name: "Cobicistat-d8."

The specific hazards associated with the chemical (e.g., "Harmful," "Irritant").

The accumulation start date (the date the first piece of waste is added).
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The name of the principal investigator and the laboratory location.

4. On-site Storage of Waste:

4.1. Keep the waste container securely closed at all times, except when adding waste.

4.2. Store the container in a designated satellite accumulation area within the laboratory, at

or near the point of generation.

4.3. The storage area should be a secondary containment bin to prevent spills in case of

container failure.

4.4. Ensure the stored waste does not exceed regulatory volume limits (e.g., 55 gallons for

hazardous waste or 1 quart for acutely hazardous waste in the U.S.) before requesting a

pickup.

5. Arranging for Final Disposal:

5.1. Once the container is full or the accumulation time limit set by your institution is reached,

schedule a waste pickup.

5.2. Contact your institution's Environmental Health & Safety (EHS) department or the

designated hazardous waste management office.

5.3. EHS personnel or a contracted, certified hazardous waste disposal company will collect

the waste for final transport and disposal, typically via high-temperature incineration.[3]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Cobicistat-d8,

from the point of generation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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